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Compound of Interest

Compound Name: 5-Hepten-2-one

Cat. No.: B3045438

Physical Properties of 6-Methyl-5-hepten-2-one:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 6-Methyl-5-
hepten-2-one, a significant intermediate in the synthesis of various terpenoids. The following
sections detail its boiling point and density, outline standardized experimental protocols for their
determination, and present a logical workflow for these analytical procedures.

Core Physical Properties

6-Methyl-5-hepten-2-one is a colorless to light yellow liquid known for its characteristic aroma,
reminiscent of lemon grass.[1][2] It is miscible with alcohols and ethers but demonstrates
insolubility in water.[1][2]

Quantitative Data Summary

The boiling point and density of 6-Methyl-5-hepten-2-one have been determined under various
conditions, as summarized in the table below.
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Physical Property Value Conditions
Boiling Point 172-174 °C at 1014 hPa[3]
174 °C Not specified[4]

73 °C at 18 mmHg[5][6][7][8]

Density 0.851 g/cm? at 20 °CJ[3]
0.850 g/mL Not specified[4]

0.855 g/mL at 25 °C[5][7][8]

Experimental Protocols

While the specific experimental details for the cited values for 6-Methyl-5-hepten-2-one are

proprietary to the reporting entities, this section outlines standardized and widely accepted

methodologies for determining the boiling point and density of liquid chemical substances, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).

Determination of Boiling Point (Based on OECD

Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[2][3][9] Several methods are applicable for this determination.

o Ebulliometer Method: This method involves measuring the boiling point by means of an

ebulliometer, which allows for the precise determination of the boiling temperature under

equilibrium conditions.

e Dynamic Method: In this approach, the substance is heated, and the temperature at which

boiling occurs is recorded. This method also allows for the determination of the vapor

pressure curve.[3]

« Distillation Method: This involves distilling the substance and recording the temperature

range over which it boils. This is a common method for determining the boiling range of a

substance.[2]
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» Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the
temperature at which a continuous stream of bubbles emerges is observed.[2]

« Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal
analysis techniques can be used to determine the boiling point by detecting the heat flow
associated with the phase transition from liquid to gas.[2][3]

Determination of Density (Based on OECD Guideline
109)

The density of a substance is its mass per unit volume.[4] For liquids like 6-Methyl-5-hepten-2-
one, several reliable methods are available.

o Hydrometer: A weighted, graduated glass float is placed in the liquid. The density is read
directly from the calibrated stem at the point where the liquid surface meets it. This method is
suitable for liquids with low viscosity.[4][5]

o Pycnometer Method: A glass flask of a known volume (pycnometer) is weighed empty, then
filled with the test substance and weighed again. The density is calculated from the mass of
the substance and the known volume of the pycnometer.[4][5]

» Oscillating Densimeter: This method measures the change in the resonant frequency of a U-
shaped tube when it is filled with the sample liquid. The change in frequency is directly
related to the density of the liquid. The instrument must be calibrated with two substances of
known density.[4][5]

e Hydrostatic Balance (Immersed Body Method): A body of known volume is weighed in air
and then while immersed in the test liquid. The difference in weight (buoyant force) is used to
calculate the density of the liquid.[4][5]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the physical
properties of a liquid organic compound like 6-Methyl-5-hepten-2-one.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264069664-en.html
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.benchchem.com/product/b3045438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Property Determination
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Caption: Generalized workflow for determining the physical properties of a liquid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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